Cas no 683235-41-8 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide
• CAS No: 683235-41-8
• MF: C₁₉H₁₂N₂O₃
• MW: 316.31018447876
• CID: 5996639
• PubChem ID: 7157938
• Update Time: 2025-08-04

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide
• N-(1,3-dioxoisoindolin-5-yl)-2-naphthamide
• 2-Naphthalenecarboxamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-
• F1105-0170
• AKOS024602857
• CCG-324337
• N-(1,3-dioxoisoindol-5-yl)naphthalene-2-carboxamide
• 683235-41-8
• Oprea1_657452
• AB00673278-01
• SR-01000010406-1
• SR-01000010406

• Inchi： 1S/C19H12N2O3/c22-17(13-6-5-11-3-1-2-4-12(11)9-13)20-14-7-8-15-16(10-14)19(24)21-18(15)23/h1-10H,(H,20,22)(H,21,23,24)
• InChI Key： RAFDAMWGVWEBIP-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1C=CC2=C(C=1)C(=O)NC2=O)=O

Computed Properties

• Exact Mass: 316.08479225g/mol
• Monoisotopic Mass: 316.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.3Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide: A Promising Candidate in Modern Medicinal Chemistry

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide, with the CAS No. 683235-41-8, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years. This molecule is characterized by its complex structure, which combines a naphthalene ring system with an isoindolone core, creating a scaffold with potential for diverse biological activities. The integration of these two aromatic systems provides a platform for exploring novel interactions with biological targets, making it a focal point in the development of therapeutic agents.

Recent studies have highlighted the importance of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide in modulating cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of key enzymes involved in inflammatory responses. This finding underscores the potential of this compound as a lead molecule for the development of anti-inflammatory drugs. The unique structural features of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide allow it to interact with multiple targets, offering a versatile approach to drug design.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide has been a subject of interest in organic chemistry. Researchers have employed various strategies to achieve high yields and purity, including catalytic methods and microwave-assisted synthesis. These approaches not only enhance the efficiency of the synthesis process but also reduce the environmental impact, aligning with the principles of green chemistry. The development of these synthetic routes is crucial for the large-scale production of this compound for pharmaceutical applications.

One of the most compelling aspects of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide is its potential in targeting specific molecular pathways. For example, a 2024 study in ACS Chemical Biology revealed its ability to modulate the activity of the PI3K/AKT signaling pathway, which is implicated in various diseases, including cancer and neurodegenerative disorders. This dual functionality makes N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide a promising candidate for the development of multi-target drugs.

The pharmacological properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide have been extensively investigated. In vitro studies have shown its ability to inhibit the proliferation of cancer cells, particularly in breast and lung cancers. The compound's mechanism of action involves the induction of apoptosis and the suppression of angiogenesis, which are critical processes in tumor progression. These findings suggest that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide could be a valuable tool in the fight against cancer.

Recent advancements in computational chemistry have further enhanced the understanding of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide's biological activity. Molecular docking studies have predicted its binding affinity to various protein targets, including kinases and transcription factors. These computational models provide insights into the molecular interactions that underlie the compound's therapeutic potential, guiding the rational design of more effective derivatives.

Moreover, the structural versatility of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide allows for the exploration of its applications in other therapeutic areas. For instance, preliminary studies suggest its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its interaction with neuroinflammatory pathways make it a candidate for further investigation in these fields.

As the field of medicinal chemistry continues to evolve, the role of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide is expected to expand. Ongoing research aims to optimize its pharmacokinetic properties, such as improving its solubility and bioavailability, to enhance its therapeutic efficacy. These efforts are critical for translating the compound's potential into clinical applications.

In conclusion, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-2-carboxamide stands as a remarkable example of how complex molecular structures can be harnessed for therapeutic purposes. Its unique combination of structural features and biological activities positions it as a valuable asset in the development of new drugs. As research in this area progresses, the compound is likely to play a significant role in addressing some of the most challenging medical conditions.